Cas no 2228168-65-6 (2-(6-Bromopyridin-2-yl)cyclopropane-1-carboxylic acid)
2-(6-Bromopyridin-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(6-Bromopyridin-2-yl)cyclopropane-1-carboxylic acid
- AT38185
- 2228168-65-6
- EN300-1918381
-
- Inchi: 1S/C9H8BrNO2/c10-8-3-1-2-7(11-8)5-4-6(5)9(12)13/h1-3,5-6H,4H2,(H,12,13)
- InChI Key: PZASSSWECYMTFD-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(C2CC2C(=O)O)=N1
Computed Properties
- Exact Mass: 240.97384g/mol
- Monoisotopic Mass: 240.97384g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 50.2Ų
2-(6-Bromopyridin-2-yl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1918381-0.05g |
2-(6-bromopyridin-2-yl)cyclopropane-1-carboxylic acid |
2228168-65-6 | 0.05g |
$983.0 | 2023-09-17 | ||
| Enamine | EN300-1918381-0.1g |
2-(6-bromopyridin-2-yl)cyclopropane-1-carboxylic acid |
2228168-65-6 | 0.1g |
$1031.0 | 2023-09-17 | ||
| Enamine | EN300-1918381-0.25g |
2-(6-bromopyridin-2-yl)cyclopropane-1-carboxylic acid |
2228168-65-6 | 0.25g |
$1078.0 | 2023-09-17 | ||
| Enamine | EN300-1918381-0.5g |
2-(6-bromopyridin-2-yl)cyclopropane-1-carboxylic acid |
2228168-65-6 | 0.5g |
$1124.0 | 2023-09-17 | ||
| Enamine | EN300-1918381-1.0g |
2-(6-bromopyridin-2-yl)cyclopropane-1-carboxylic acid |
2228168-65-6 | 1g |
$1172.0 | 2023-06-02 | ||
| Enamine | EN300-1918381-2.5g |
2-(6-bromopyridin-2-yl)cyclopropane-1-carboxylic acid |
2228168-65-6 | 2.5g |
$2295.0 | 2023-09-17 | ||
| Enamine | EN300-1918381-5.0g |
2-(6-bromopyridin-2-yl)cyclopropane-1-carboxylic acid |
2228168-65-6 | 5g |
$3396.0 | 2023-06-02 | ||
| Enamine | EN300-1918381-10.0g |
2-(6-bromopyridin-2-yl)cyclopropane-1-carboxylic acid |
2228168-65-6 | 10g |
$5037.0 | 2023-06-02 | ||
| Enamine | EN300-1918381-1g |
2-(6-bromopyridin-2-yl)cyclopropane-1-carboxylic acid |
2228168-65-6 | 1g |
$1172.0 | 2023-09-17 | ||
| Enamine | EN300-1918381-5g |
2-(6-bromopyridin-2-yl)cyclopropane-1-carboxylic acid |
2228168-65-6 | 5g |
$3396.0 | 2023-09-17 |
2-(6-Bromopyridin-2-yl)cyclopropane-1-carboxylic acid Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 2-(6-Bromopyridin-2-yl)cyclopropane-1-carboxylic acid
Research Brief on 2-(6-Bromopyridin-2-yl)cyclopropane-1-carboxylic acid (CAS: 2228168-65-6)
2-(6-Bromopyridin-2-yl)cyclopropane-1-carboxylic acid (CAS: 2228168-65-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane-carboxylic acid moiety and bromopyridine group, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases.
The compound's structural features make it an attractive scaffold for medicinal chemistry. The bromine atom at the 6-position of the pyridine ring allows for further functionalization via cross-coupling reactions, while the cyclopropane-carboxylic acid group provides a rigid framework that can enhance binding affinity to biological targets. Recent research has focused on optimizing synthetic routes to this compound and its derivatives, aiming to improve yield and scalability for industrial applications.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2-(6-Bromopyridin-2-yl)cyclopropane-1-carboxylic acid as a key building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study highlighted the compound's role in improving the pharmacokinetic properties of the final drug candidates, particularly in terms of metabolic stability and oral bioavailability. These findings underscore its potential in the development of next-generation therapies for autoimmune diseases and B-cell malignancies.
Another significant application of this compound was reported in a recent ACS Chemical Biology publication, where it was used to develop fluorescent probes for studying protein-protein interactions in live cells. The researchers leveraged the compound's ability to undergo selective bioconjugation reactions, enabling the creation of highly specific molecular tools for biological imaging. This work opens new avenues for understanding cellular signaling pathways and could facilitate the discovery of novel drug targets.
From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable methods for producing 2-(6-Bromopyridin-2-yl)cyclopropane-1-carboxylic acid. A 2024 study in Organic Process Research & Development described a continuous-flow synthesis approach that significantly reduces reaction times and improves overall yield compared to traditional batch methods. This innovation is particularly relevant for meeting the growing demand for this compound in pharmaceutical development.
Looking forward, the unique properties of 2-(6-Bromopyridin-2-yl)cyclopropane-1-carboxylic acid position it as a valuable tool in chemical biology and drug discovery. Its applications span from serving as a synthetic intermediate to functioning as a core scaffold for bioactive molecules. As research continues to uncover new applications and synthetic methodologies, this compound is likely to play an increasingly important role in the development of innovative therapeutic agents.
2228168-65-6 (2-(6-Bromopyridin-2-yl)cyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)